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Compound of Interest

Compound Name: Iso-isariin B

Cat. No.: B15559258 Get Quote

An In-depth Technical Guide to Iso-isariin B
For Researchers, Scientists, and Drug Development Professionals

Abstract
Iso-isariin B is a naturally occurring cyclodepsipeptide, a class of compounds characterized by

a cyclic structure containing both amino and hydroxy acids. First isolated from the

entomopathogenic fungus Beauveria felina, Iso-isariin B has demonstrated notable

insecticidal activity, positioning it as a compound of interest for the development of novel bio-

insecticides. This technical guide provides a comprehensive overview of Iso-isariin B,

including its chemical properties, biological activity, and the methodologies for its isolation and

characterization. While its primary reported activity is insecticidal, its classification as a

cyclodepsipeptide suggests potential for a broader range of biological effects, including

antifungal properties, which warrants further investigation.

Chemical and Physical Properties
Iso-isariin B is a complex molecule with a well-defined chemical structure. The primary

identifiers and properties are summarized in the table below. There is some discrepancy in the

reported CAS numbers for Iso-isariin B. The original isolation was reported in 2011, and the

CAS number 1290627-99-4 is widely associated with this initial discovery.[1][2][3][4][5] A later

report in 2021, detailing the re-isolation of Iso-isariin B from a different fungal source, is

associated with the CAS number 2326436-93-3. Researchers are advised to consider both

numbers when sourcing this compound.
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Property Value Source(s)

Molecular Formula C₃₀H₅₃N₅O₇

Molecular Weight 595.77 g/mol

CAS Number(s) 1290627-99-4; 2326436-93-3

Class Cyclodepsipeptide

Biological Activity and Potential Applications
The primary reported biological activity of Iso-isariin B is its insecticidal effect. However, the

broader class of cyclodepsipeptides is known for a wide spectrum of bioactivities, suggesting

that Iso-isariin B may have other potential applications.

Insecticidal Activity
Iso-isariin B has demonstrated potent insecticidal activity against the grain weevil, Sitophilus

spp. This activity is a key feature of the compound and is the most well-documented of its

biological effects.

Target Organism Metric Value Source(s)

Sitophilus spp. LD₅₀ 10 µg/mL

It is important to distinguish Iso-isariin B from the similarly named "isariin B". An earlier study

from 1981 reported that isariin B was inactive against the larvae of Galleria mellonella, while

isariins C and D showed insecticidal properties. This highlights the structural specificity

required for the insecticidal action of these related compounds.

Antifungal Potential
While specific minimum inhibitory concentration (MIC) values for Iso-isariin B against fungal

pathogens have not been prominently reported in the available literature, its classification as a

cyclodepsipeptide suggests it may possess antifungal properties. Many cyclodepsipeptides are

known to exhibit antifungal activity. Furthermore, a related compound, isaridin H, isolated

alongside Iso-isariin B from Amphichorda guana, demonstrated significant antifungal activity
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against Botrytis cinerea and Alternaria solani. This suggests that Iso-isariin B should be

considered a candidate for antifungal screening programs.

Experimental Protocols
The following sections detail the methodologies for the isolation and structural elucidation of

Iso-isariin B, based on the foundational work of Langenfeld et al. (2011).

Fungal Strain and Fermentation
Organism:Beauveria felina is the fungal species from which Iso-isariin B was first isolated.

Cultivation Medium: The fungus is typically cultured on a solid-state medium, such as rice, to

encourage the production of secondary metabolites.

Incubation: The cultures are incubated under controlled conditions of temperature and

humidity for a period sufficient to allow for fungal growth and metabolite production.

Extraction and Isolation
The extraction and isolation of Iso-isariin B involves a multi-step process to separate the

compound from the fungal biomass and culture medium.

Figure 1. Workflow for the extraction and isolation of Iso-isariin B.

Structure Elucidation
The chemical structure of Iso-isariin B was determined using a combination of mass

spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the

elemental composition of the molecule. MS/MS fragmentation patterns provide information

about the sequence of amino and hydroxy acids in the cyclic structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 2D-heteronuclear NMR

experiments, such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC

(Heteronuclear Multiple Bond Correlation), are employed to establish the connectivity of

atoms within the molecule and to determine the final three-dimensional structure.
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Potential Mechanism of Action and Signaling
Pathways
The precise molecular targets and signaling pathways affected by Iso-isariin B have not been

fully elucidated. However, based on the known mechanisms of other cyclodepsipeptides,

several possibilities can be proposed.

Cyclodepsipeptides are known to interact with a variety of cellular components and can disrupt

cellular processes. Their ionophoric properties, the ability to transport ions across biological

membranes, can lead to a disruption of cellular ion homeostasis, which can be cytotoxic.

For their insecticidal activity, potential mechanisms could involve:

Disruption of the insect midgut epithelial cell membranes.

Inhibition of essential enzymes in the insect.

Interference with neurotransmission.
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Figure 2. Postulated mechanism of action for Iso-isariin B.
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Further research is required to identify the specific molecular targets of Iso-isariin B and to

delineate the signaling pathways that are modulated by this compound to exert its insecticidal

effects. Understanding these mechanisms will be crucial for the development of targeted and

effective pest control strategies.

Conclusion
Iso-isariin B is a promising natural product with demonstrated insecticidal activity. This

technical guide has summarized the current knowledge regarding its chemical properties,

biological activity, and the experimental protocols for its study. While its insecticidal properties

are the most prominent, its classification as a cyclodepsipeptide suggests that further

investigation into other bioactivities, such as antifungal effects, is warranted. The detailed

methodologies provided herein should serve as a valuable resource for researchers in the

fields of natural product chemistry, drug discovery, and agricultural science who are interested

in exploring the potential of Iso-isariin B and related compounds. Future research should

focus on elucidating its precise mechanism of action and exploring its full spectrum of biological

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Iso-isariin B CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559258#iso-isariin-b-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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